Cas no 1344457-36-8 ((2R)-4-(4-fluoro-2-methoxyphenyl)butan-2-amine)

• Product Name: (2R)-4-(4-fluoro-2-methoxyphenyl)butan-2-amine
• CAS No: 1344457-36-8
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5824665
• PubChem ID: 165618697
• Update Time: 2025-06-13

(2R)-4-(4-fluoro-2-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-fluoro-2-methoxyphenyl)butan-2-amine
• EN300-1848340
• 1344457-36-8

• Inchi： 1S/C11H16FNO/c1-8(13)3-4-9-5-6-10(12)7-11(9)14-2/h5-8H,3-4,13H2,1-2H3/t8-/m1/s1
• InChI Key： WLWXJDYAPQRMTG-MRVPVSSYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)CC[C@@H](C)N

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-4-(4-fluoro-2-methoxyphenyl)butan-2-amine

Latest Research Advances on (2R)-4-(4-fluoro-2-methoxyphenyl)butan-2-amine (CAS: 1344457-36-8) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-4-(4-fluoro-2-methoxyphenyl)butan-2-amine (CAS: 1344457-36-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its fluorinated methoxyphenyl moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological profiling, and potential therapeutic applications, particularly in neurological disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized asymmetric synthesis route for (2R)-4-(4-fluoro-2-methoxyphenyl)butan-2-amine with 98% enantiomeric excess, using a novel chiral auxiliary approach. The researchers demonstrated that the (R)-configuration at the chiral center is critical for biological activity, showing 5-fold greater potency than its (S)-enantiomer in serotonin receptor binding assays. The compound's unique structural features, including the fluorine atom at the para position and methoxy group at the ortho position of the phenyl ring, were found to significantly influence its pharmacokinetic properties.

Pharmacological investigations have revealed that (2R)-4-(4-fluoro-2-methoxyphenyl)butan-2-amine acts as a potent and selective modulator of the 5-HT2C receptor subtype, with Ki values in the low nanomolar range. This receptor subtype selectivity is particularly noteworthy, as it may offer therapeutic advantages for treating obesity and psychiatric disorders while minimizing side effects associated with broader serotonergic activity. In vivo studies in rodent models demonstrated dose-dependent effects on feeding behavior and metabolic parameters without causing significant cardiovascular effects at therapeutic doses.

Recent preclinical studies have expanded the potential therapeutic applications of this compound. A 2024 publication in ACS Chemical Neuroscience reported neuroprotective effects in models of Parkinson's disease, possibly mediated through modulation of dopaminergic and serotonergic systems. The compound showed ability to cross the blood-brain barrier efficiently, with brain-to-plasma ratios exceeding 3:1 in pharmacokinetic studies. These findings suggest potential utility in neurodegenerative disorders, though further investigation is needed to fully elucidate the mechanisms involved.

From a chemical biology perspective, researchers have developed novel fluorescent and photoaffinity probes based on the (2R)-4-(4-fluoro-2-methoxyphenyl)butan-2-amine scaffold. These molecular tools are being used to study receptor localization and trafficking in living cells, providing new insights into serotonin receptor biology. The compound's structural features make it particularly suitable for such applications, as the fluorine atom allows for 19F-NMR studies while maintaining the molecule's biological activity.

Ongoing clinical development efforts are focusing on the compound's potential as a treatment for binge eating disorder and treatment-resistant depression. Phase I clinical trials have demonstrated favorable safety and tolerability profiles, with linear pharmacokinetics across the tested dose range. The unique combination of 5-HT2C receptor selectivity and metabolic stability positions this compound as a promising candidate for further clinical development in multiple therapeutic areas.

Future research directions include structure-activity relationship studies to optimize the compound's properties for specific indications, as well as investigations into potential combination therapies. The scientific community continues to explore the full therapeutic potential of (2R)-4-(4-fluoro-2-methoxyphenyl)butan-2-amine, with particular interest in its applications in precision medicine approaches for neuropsychiatric and metabolic disorders.